Cas no 1807215-34-4 (Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate)

• Product Name: Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate
• CAS No: 1807215-34-4
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954310
• Update Time: 2025-05-19

Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)8-3-9(12)7(5-13)2-6(8)4-11/h2-3H,4H2,1H3
• InChI Key： VOXQVFBMFVNGOD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate

Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate (CAS No. 1807215-34-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate, identified by its CAS number 1807215-34-4, is a significant compound in the realm of organic synthesis and pharmaceutical development. This molecule, characterized by its bromomethyl and cyano functional groups, serves as a crucial intermediate in the synthesis of various biologically active compounds. Its unique structural features make it particularly valuable in the development of novel therapeutic agents targeting a range of medical conditions.

The structural composition of Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate includes a benzoate backbone substituted with a bromomethyl group at the 2-position, a chloro group at the 5-position, and a cyano group at the 4-position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry. The bromomethyl moiety, for instance, is highly reactive and can undergo nucleophilic substitution reactions, making it an excellent precursor for introducing various functional groups into the molecule. The chloro group further enhances the compound's versatility by enabling electrophilic aromatic substitution reactions, while the cyano group can be converted into other functionalities such as carboxylic acids or amides through hydrolysis.

In recent years, Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate has garnered attention in the pharmaceutical industry due to its role in synthesizing compounds with potential therapeutic applications. One notable area of research involves its use in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromomethyl group allows for facile introduction of amino acid side chains or other pharmacophores that can interact with kinase active sites. Additionally, the cyano group can be transformed into a carboxamide linkage, which is a common motif in drug molecules known for their binding affinity and metabolic stability.

Recent studies have also explored the use of Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate in the synthesis of antimicrobial agents. The structural features of this compound make it an ideal candidate for creating molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in bacterial peptidoglycan biosynthesis, thereby offering a new avenue for combating antibiotic-resistant strains.

The compound's utility extends beyond pharmaceuticals into materials science and agrochemicals. In materials science, Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate can be used as a building block for designing advanced polymers with tailored properties. Its ability to undergo cross-linking reactions makes it suitable for creating high-performance resins or coatings that exhibit enhanced durability and chemical resistance. In agrochemicals, derivatives of this compound have been investigated for their potential as herbicides or fungicides, leveraging their structural diversity to target specific enzymatic pathways in pests.

The synthesis of Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate itself is an intricate process that requires careful optimization to ensure high yield and purity. Common synthetic routes involve multi-step organic transformations starting from readily available benzoic acid derivatives. The introduction of the bromomethyl group typically involves halogenation followed by reduction techniques, while the chloro and cyano groups are often introduced through electrophilic aromatic substitution or cyanation reactions respectively. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher selectivity and efficiency in these transformations.

The safety and handling of Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate are paramount considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure to skin or eyes due to its potential irritant properties. Storage conditions should also be carefully controlled to prevent degradation or unwanted side reactions. As with all chemical intermediates, adherence to good laboratory practices (GLP) and industrial hygiene guidelines is essential to ensure safe handling throughout its lifecycle.

The future prospects for Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate are promising, with ongoing research uncovering new applications and synthetic strategies. Advances in computational chemistry and high-throughput screening technologies are likely to accelerate the discovery of novel derivatives with enhanced biological activity. Additionally, green chemistry principles may guide future synthetic routes toward more sustainable methods that minimize waste and energy consumption.

In conclusion, Methyl 2-bromomethyl-5-chloro-4-cyanobenzoate (CAS No. 1807215-34-4) is a multifaceted compound with significant utility across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors and antimicrobial agents. Beyond healthcare applications, its role in materials science and agrochemicals underscores its broad versatility. As research continues to evolve, this compound will undoubtedly remain at the forefront of innovation in organic synthesis and chemical manufacturing.